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Compound of Interest

Compound Name: 4-Bromoaniline

Cat. No.: B143363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety hazards

associated with exposure to 4-Bromoaniline (p-bromoaniline). The information is intended to

inform researchers, scientists, and professionals in the drug development industry about the

potential risks and necessary precautions when handling this chemical. This document

summarizes key toxicological data, outlines experimental methodologies, and visualizes

relevant biological pathways to facilitate a deeper understanding of its toxicological profile.

Physicochemical Properties
4-Bromoaniline is a crystalline solid that is off-white to brown in appearance and has a faint,

sweetish odor.[1][2][3] It is sparingly soluble in water but soluble in organic solvents like ethanol

and ether.[2][3]

Table 1: Physicochemical Properties of 4-Bromoaniline
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Property Value Reference(s)

Chemical Formula C₆H₆BrN [3]

Molecular Weight 172.02 g/mol [2][3]

CAS Number 106-40-1 [3]

Melting Point 60 - 66 °C [3][4]

Boiling Point 230 - 250 °C [3][5]

Density 1.497 - 1.6 g/cm³ [3][5]

Vapor Pressure 0.23 mbar @ 25 °C [5]

Water Solubility < 1 g/L [5]

log Kow (Octanol/Water

Partition Coefficient)
2.26 [6]

Toxicological Data
Exposure to 4-Bromoaniline can occur through inhalation, ingestion, and dermal contact.[6] It

is classified as harmful if swallowed, toxic in contact with skin, and may cause irritation to the

skin, eyes, and respiratory system.[7][8]

Table 2: Acute Toxicity of 4-Bromoaniline

Route of Exposure Species Value Reference(s)

Oral (LD50) Rat 456 mg/kg [9]

Mouse 289 mg/kg [9]

Dermal (LD50) Rat 536 mg/kg

Inhalation (Acute

Toxicity Estimate)
- 0.6 mg/l (dust/mist) [8]

Symptoms of Acute Exposure
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Short-term exposure to 4-Bromoaniline can lead to a range of symptoms, primarily due to the

formation of methemoglobin in the blood, a condition that reduces the blood's ability to carry

oxygen.[2] The onset of these symptoms may be delayed.[6]

Common symptoms include:

Cyanosis (bluish discoloration of the skin, lips, and fingernails)[6]

Headache and dizziness[6]

Nausea and vomiting[7]

Labored breathing[6]

Confusion, convulsions, and in severe cases, unconsciousness[6]

Chronic Exposure
Prolonged or repeated exposure to 4-Bromoaniline may cause damage to organs, particularly

the blood, liver, and kidneys.[8][10] It can lead to anemia and persistent methemoglobinemia.

[11]

Carcinogenicity and Genotoxicity
There is limited direct evidence for the carcinogenicity of 4-Bromoaniline in humans or

animals. It is not classified as a carcinogen by the International Agency for Research on

Cancer (IARC) or the National Toxicology Program (NTP).[10] However, as an aromatic amine,

a class of compounds that includes several known carcinogens, caution is warranted.[12]

In terms of genotoxicity, 4-Bromoaniline has tested negative in the Ames test, a bacterial

reverse mutation assay. However, a micronucleus test in mammalian cells yielded a positive

result, suggesting potential for chromosomal damage.

Reproductive and Developmental Toxicity
There is currently no specific data available on the reproductive or developmental toxicity of 4-
Bromoaniline.
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Occupational Safety and Exposure Limits
Currently, there are no established Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA) or Threshold Limit Values (TLVs) from the American

Conference of Governmental Industrial Hygienists (ACGIH) for 4-Bromoaniline.[13] Given its

toxicity, exposure should be minimized through appropriate engineering controls and personal

protective equipment.

Experimental Protocols
Metabolism Study in Bile-Cannulated Rats
Objective: To investigate the metabolic fate of 4-Bromoaniline in rats.

Methodology:

Animal Model: Male Wistar-derived rats (200–250 g) were used. The animals were

acclimatized in metabolism cages for 72 hours before the experiment and had free access to

food and water.[14]

Surgical Procedure: The rats were anesthetized, and a cannula was surgically inserted into

the bile duct to allow for the collection of bile.[14]

Dosing: A single intraperitoneal (i.p.) injection of 4-Bromoaniline was administered at a dose

of 50 mg/kg body weight. The dosing solution was prepared in an ethanol-water mixture (1:1

v/v) at a concentration of 50 mg/mL.[14]

Sample Collection: Urine and bile were collected over dry ice at intervals of 0-12, 12-24, and

24-48 hours post-dosing for urine, and 0-6, 6-12, 12-24, and 24-48 hours for bile.[14]

Analytical Methods:

Inductively Coupled Plasma Mass Spectrometry (ICPMS): Used for the quantification of

total bromine content in urine and bile to determine the excretion balance.[14]

High-Performance Liquid Chromatography coupled with ICPMS (HPLC-ICPMS):

Employed to separate and detect bromine-containing metabolites.[10]
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High-Performance Liquid Chromatography coupled with Orthogonal Acceleration Time-of-

Flight Mass Spectrometry (HPLC-oaTOFMS): Used for the identification and structural

characterization of the metabolites.[10]

Results: Approximately 90% of the administered dose was recovered within 48 hours, with

about 69% in the urine and 21% in the bile.[15] The major metabolite identified in the urine was

2-amino-5-bromophenylsulfate.[16] A hydroxylated N-acetylated compound was the primary

metabolite found in bile.[15]

Visualizations
Metabolic Pathway of 4-Bromoaniline in Rats
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Caption: Metabolic pathway of 4-Bromoaniline in rats.

Mechanism of Methemoglobinemia Induction
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Caption: Mechanism of 4-Bromoaniline-induced methemoglobinemia.

Experimental Workflow for 4-Bromoaniline Metabolism
Study
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Caption: Workflow for the rat metabolism study.

Handling and Safety Precautions
Due to its hazardous nature, strict safety protocols should be followed when handling 4-
Bromoaniline.
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Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood, to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[2]

Eye Protection: Use chemical safety goggles or a face shield.

Respiratory Protection: If dusts or aerosols are generated, a NIOSH-approved respirator

should be used.[10]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

Hygiene Practices: Avoid eating, drinking, or smoking in areas where 4-Bromoaniline is

handled. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

strong oxidants and acids.[7] It may be sensitive to air and light.

Disposal: Dispose of waste containing 4-Bromoaniline in accordance with local, state, and

federal regulations. Avoid release to the environment as it is considered toxic to aquatic life.

[2]

Conclusion
4-Bromoaniline is a chemical with significant industrial applications, but it poses notable health

and safety risks. Its acute toxicity, particularly the induction of methemoglobinemia, and

potential for organ damage upon chronic exposure necessitate careful handling and adherence

to stringent safety protocols. While data on its carcinogenicity and reproductive toxicity are

limited, its classification as an aromatic amine warrants a precautionary approach. A thorough

understanding of its metabolic pathways and toxicological profile, as outlined in this guide, is

crucial for ensuring the safety of all personnel involved in its research, development, and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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